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Compound of Interest

Compound Name: 4-Methyl-2-pentene

Cat. No.: B213027 Get Quote

Essential Safety and Handling of 4-Methyl-2-
pentene
For researchers, scientists, and drug development professionals, the safe handling of 4-
Methyl-2-pentene is paramount. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure laboratory safety.

Chemical Identifier:

CAS Number: 4461-48-7 (mixture of cis- and trans-isomers)

Emergency Overview: 4-Methyl-2-pentene is a highly flammable liquid and vapor.[1][2][3] It

causes skin and eye irritation and may cause respiratory irritation.[1][4] Aspiration may be fatal

if the liquid is swallowed and enters the airways.[1][3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protective equipment is critical when handling 4-Methyl-
2-pentene.

Eye and Face Protection: Always wear appropriate protective eyeglasses or chemical safety

goggles.[5] For operations with a higher risk of splashing, a face shield should be used in

conjunction with goggles.
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Skin Protection:

Gloves: Wear impervious gloves.[1][2] While specific breakthrough time data for 4-Methyl-
2-pentene is not readily available, data for the structurally similar compound 4-Methyl-2-

pentanone (MIBK) can provide guidance. Nitrile gloves should be considered for incidental

splash protection only and replaced immediately upon contamination. For more prolonged

contact, heavier-duty gloves are recommended. Always inspect gloves for degradation

before use.

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[5] A

flame-resistant lab coat or, at a minimum, a 100% cotton lab coat is recommended.[4]

Respiratory Protection: Handle 4-Methyl-2-pentene in a well-ventilated area, preferably

within a chemical fume hood.[1][5] If ventilation is inadequate or exposure limits are

exceeded, use a NIOSH-approved respirator.[2]

Quantitative Safety Data
The following table summarizes key quantitative safety data for 4-Methyl-2-pentene and glove

permeation data for the related compound 4-Methyl-2-pentanone.

Parameter Value Source

Flash Point -27°C to -33°C (closed cup) [2][4][6]

Lower Explosion Limit 1.20 vol % [3]

Occupational Exposure Limits

(OELs)

No specific TWA or STEL

values are available from

ACGIH or OSHA.

[2][3][7]
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Glove Material
Permeation Breakthrough
Time for 4-Methyl-2-
pentanone (minutes)

Recommendation

Butyl >480 Excellent

Neoprene 10-30 Fair (Short-term use)

Nitrile <10
Not Recommended for

immersion

PVC <10 Not Recommended

Viton® 120-240 Good

Note: This data is for 4-Methyl-2-pentanone and should be used as a guide only. Always

consult the glove manufacturer's specific chemical resistance data.

Experimental Protocols
Handling Procedure:

Preparation: Before handling, ensure that an eyewash station and safety shower are readily

accessible.[1][5]

Ventilation: Always work in a well-ventilated area or a certified chemical fume hood.[1][5]

Ignition Sources: Keep away from all sources of ignition, including open flames, hot surfaces,

and sparks.[1][5]

Static Discharge: Ground and bond containers and receiving equipment when transferring

the liquid to prevent static discharge.[4][5] Use non-sparking tools.[3][4]

Container Handling: Keep the container tightly closed when not in use.[4][5]

Personal Hygiene: Wash hands thoroughly after handling.[4]

Spill Response:
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Immediate Actions: Remove all sources of ignition.[4] Evacuate personnel from the

immediate area.

Containment: For small spills, absorb the liquid with an inert material such as sand, earth, or

vermiculite.[5] Do not use combustible materials like paper towels.

Cleanup: Place the absorbent material into a suitable, sealed container for disposal.[4]

Ventilation: Ventilate the area of the spill.

Disposal Plan:

Waste Classification: 4-Methyl-2-pentene is considered a hazardous waste due to its

flammability.

Collection: Collect waste in a suitable, closed, and properly labeled container.[4]

Disposal: Dispose of the waste through a licensed professional waste disposal service in

accordance with all federal, state, and local regulations.[1] Do not dispose of it down the

drain.

Logical Workflow for PPE Selection
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PPE Selection for 4-Methyl-2-pentene

Risk Assessment

PPE Selection

Verification & Use

Post-Use Actions

Start: Handling
4-Methyl-2-pentene

Assess Task:
Quantity, Duration,
Potential for Splash

Eye Protection:
Chemical Goggles

(Face shield if splash risk)

Hand Protection:
Consult Glove Chart

(e.g., Butyl for immersion)

Body Protection:
Flame-Resistant Lab Coat

Respiratory Protection:
Work in Fume Hood

Inspect PPE
for damage

Don PPE Correctly

Proceed with Task

Doff PPE Correctly

Dispose of
Contaminated PPE

Wash Hands Thoroughly

End

Click to download full resolution via product page

Caption: PPE selection workflow for handling 4-Methyl-2-pentene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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